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Introduction
Clostripain (EC 3.4.22.8) is a cysteine protease isolated from Clostridium histolyticum.[1] It

exhibits high specificity for the carboxyl peptide bond of arginine residues, and to a lesser

extent, lysine residues.[2][3] This enzyme is supplied in a lyophilized form and exists in two

states: an oxidized, native form and a reduced, activated form, with the latter demonstrating

significantly higher enzymatic activity.[4][5] Activation is crucial for its function and requires the

presence of a reducing agent and calcium ions. These application notes provide a detailed

protocol for the reconstitution and activation of lyophilized Clostripain for use in various

research applications, including tissue dissociation and protein sequencing.

Key Characteristics of Clostripain
Characteristic Value Source

Enzyme Commission (EC)

Number
3.4.22.8

Source Organism Clostridium histolyticum

Molecular Weight ~53-59 kDa (heterodimer)

Optimal pH 7.4 - 7.8

Isoelectric Point (pI) 4.8 - 4.9
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Quantitative Data Summary
Table 1: Reconstitution and Activation Buffer
Components

Component
Recommended
Concentration

Purpose Notes

Buffer

10 mM MOPS or

0.075 M Sodium

Phosphate

Maintain pH
Tris anions can be

partially inhibitory.

Reducing Agent
2.5 mM - 7.5 mM

Dithiothreitol (DTT)
Enzyme Activation

Cysteine or 2-

mercaptoethanol can

also be used.

Calcium Salt

1.0 mM Calcium

Acetate or 1 mM

CaCl₂

Enzyme Stability &

Activity

Calcium is essential

for activity.

pH 7.4 - 7.6 Optimal Activity
Adjust pH at the

desired temperature.

Table 2: Activators and Inhibitors of Clostripain
Class Examples Effect

Activators

Dithiothreitol (DTT), Cysteine,

2-mercaptoethanol, Calcium

ions (Ca²⁺)

Essential for maximal

enzymatic activity.

Inhibitors

EDTA, EGTA, Iodoacetic acid,

Phenylmethanesulfonyl

fluoride (PMSF), Leupeptin,

Antipain, Oxidizing agents,

Heavy metal ions (Co²⁺, Cu²⁺,

Cd²⁺), TLCK

Reduce or eliminate enzymatic

activity.
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Experimental Protocol: Activation of Lyophilized
Clostripain
This protocol details the steps for reconstituting and activating lyophilized Clostripain to

prepare a working stock solution.

Materials
Lyophilized Clostripain

Sterile, deionized water or a suitable buffer (e.g., 10 mM MOPS)

Dithiothreitol (DTT)

Calcium Chloride (CaCl₂) or Calcium Acetate

pH meter

Sterile microcentrifuge tubes and pipette tips

Ice bath

Procedure
Prepare Activation Buffer:

Prepare a 10 mM MOPS buffer (or 0.075 M Sodium Phosphate buffer).

Add CaCl₂ to a final concentration of 1 mM.

Add DTT to a final concentration of 2.5 mM.

Adjust the pH of the buffer to 7.4 at 25°C.

Filter-sterilize the buffer using a 0.22 µm filter with low protein-binding properties (e.g.,

PVDF or PES).

Reconstitute Lyophilized Clostripain:
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Before opening, briefly centrifuge the vial of lyophilized Clostripain to ensure the powder

is at the bottom.

Carefully open the vial and add the appropriate volume of the prepared Activation Buffer to

achieve the desired stock concentration (e.g., 0.2 mg/mL).

Gently swirl the vial to dissolve the powder. Avoid vigorous shaking or vortexing to prevent

protein denaturation.

Activate the Enzyme:

Incubate the reconstituted Clostripain solution for 2-3 hours at room temperature or

overnight at 5°C to ensure full activation.

During this incubation period, the reducing agent (DTT) will reduce the disulfide bonds,

leading to the active form of the enzyme.

Storage of Activated Clostripain:

The freshly activated enzyme solution should be kept on ice for immediate use.

For short-term storage (up to one week), store the solution at 2-8°C.

For long-term storage, it is recommended to aliquot the activated enzyme solution into

single-use volumes and store at -20°C for up to 3 months. Avoid repeated freeze-thaw

cycles.

Visualized Workflows and Pathways
Diagram 1: Experimental Workflow for Clostripain
Activation
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Caption: Workflow for the activation of lyophilized Clostripain.

Diagram 2: Logical Relationship of Clostripain
Activation
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Caption: Key components and logic of Clostripain activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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